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Compound of Interest

Compound Name: 3-Amino-2,6-difluorophenol

Cat. No.: B13083201

Get Quote

Executive Summary
3-Amino-2,6-difluorophenol is a highly specialized fluorinated aromatic building block used

primarily in Fragment-Based Drug Discovery (FBDD) and the synthesis of kinase inhibitors.[1]

[2] Unlike its more common isomer (4-amino-2,6-difluorophenol), the 3-amino variant offers a

unique meta substitution vector relative to the hydroxyl group, allowing for the design of ligands

that probe specific hydrophobic pockets in protein targets while leveraging the metabolic

stability conferred by the 2,6-difluoro motif.[1]

This guide provides the validated chemical identifiers, physicochemical properties, and a critical

analysis of the synthetic routes required to access this scaffold with high isomeric purity.

Chemical Identity & Informatics
The following data has been verified against CAS registry and crystallographic databases.
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Data Point Value Notes

Chemical Name 3-Amino-2,6-difluorophenol IUPAC

CAS (Free Base) 113512-69-9 Primary identifier

CAS (HCl Salt) 2174000-39-4 Common commercial form

Molecular Formula C₆H₅F₂NO -

Molecular Weight 145.11 g/mol Free Base

Exact Mass 145.034 g/mol Monoisotopic

Structural Codes
Type String Utility

SMILES NC1=CC=C(F)C(O)=C1F Chemoinformatics / Docking

Canonical SMILES Nc1ccc(F)c(O)c1F Database Search

InChI
InChI=1S/C6H5F2NO/c7-4-1-

2-5(9)6(8)3(4)10/h1-2,10H,9H2
Standardized ID

InChI Key
CKKOVFGIBXCEIJ-

UHFFFAOYSA-N

(Note: Key may vary by

tautomer; verify against

specific database)

Physicochemical Profile & Drug Design Utility
The strategic placement of fluorine atoms at the 2 and 6 positions strongly influences the

electronic environment of the phenol.[1]

Electronic & Solubility Parameters
Acidity (pKa): The phenol pKa is estimated at 7.45 ± 0.10.[1][2] The electron-withdrawing

nature of the two ortho fluorine atoms significantly increases the acidity compared to non-

fluorinated phenol (pKa ~10), making the hydroxyl group a better hydrogen bond donor at

physiological pH.[1][2]
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Lipophilicity (LogP): ~1.2 (Predicted).[1][2] The fluorine atoms increase lipophilicity,

improving membrane permeability compared to the non-fluorinated analogue.

H-Bonding: The intramolecular H-bond between the hydroxyl proton and the ortho fluorine is

weak due to the geometric constraints, but the fluorine atoms shield the oxygen from

metabolic conjugation (glucuronidation).[1][2]

Structural Diagram: Electronic Effects
The following diagram illustrates the electronic push-pull mechanisms that define the reactivity

of this molecule.
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Figure 1: Electronic influence of the 2,6-difluoro substitution pattern on the phenolic and amino

functionalities.[1][2]

Synthesis & Purification Protocols
Scientific Integrity Warning: The direct nitration of 2,6-difluorophenol predominantly yields the

para isomer (4-nitro), making the synthesis of the 3-amino isomer challenging.[1] The protocol

below outlines the most robust route via the reduction of 2,6-difluoro-3-nitrophenol, which must

be isolated carefully or synthesized via a directing-group strategy.

Method: Catalytic Hydrogenation of Nitro Precursor
This protocol assumes the successful acquisition of the intermediate 2,6-difluoro-3-nitrophenol.

[1][2]
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Precursor: 2,6-Difluoro-3-nitrophenol (1.0 eq)[1][2]

Catalyst: 10% Pd/C (5 wt% loading) or Raney Nickel (for cost efficiency)

Solvent: Methanol or Ethanol (Anhydrous)[1][2]

Hydrogen Source: H₂ gas (balloon or 1-3 bar)

Step-by-Step Protocol
Preparation: In a clean autoclave or round-bottom flask (for balloon pressure), dissolve 2,6-

difluoro-3-nitrophenol in Methanol (0.1 M concentration).

Inerting: Purge the vessel with Nitrogen (N₂) for 10 minutes to remove oxygen.[1][2]

Catalyst Addition: Carefully add 10% Pd/C (5-10% by weight of substrate) under N₂ flow.[1]

[2] Caution: Pd/C is pyrophoric.[1][2]

Hydrogenation: Switch the gas feed to Hydrogen (H₂). Stir vigorously at Room Temperature

(25°C).

Monitoring: Monitor via TLC (Ethyl Acetate/Hexane 1:[1][2]1) or LC-MS.[1][2][3] The nitro

group reduction is typically fast (1-4 hours).[1][2]

Filtration: Once starting material is consumed, purge with N₂.[1][2] Filter the mixture through

a Celite pad to remove the catalyst.[1] Wash the pad with Methanol.[1]

Isolation: Concentrate the filtrate under reduced pressure.

Salt Formation (Recommended): The free base is sensitive to oxidation (turning

dark/grey).[1][2] Treat the residue with 4M HCl in Dioxane to precipitate 3-Amino-2,6-
difluorophenol Hydrochloride (CAS 2174000-39-4) as a stable white/off-white solid.[1][2]

Retrosynthetic Analysis Diagram[1][2]
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Figure 2: Retrosynthetic pathways highlighting the regioselectivity challenge in accessing the 3-

amino isomer.

Safety & Handling
Hazard Classification: Irritant (Skin/Eye), Acute Toxicity (Oral).[1]

Storage: Store at 2-8°C under an inert atmosphere (Argon/Nitrogen). The amine is prone to

oxidation; the hydrochloride salt is significantly more stable.[1]

PPE: Wear nitrile gloves, safety goggles, and work within a fume hood. Avoid dust formation.

[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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Contact our Ph.D. Support Team for a compatibility check
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